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Compound of Interest

Compound Name: (-)-Arctigenin

Cat. No.: B1665602

This technical guide provides an in-depth overview of the core physicochemical properties of
(-)-Arctigenin, a lignan with significant research interest due to its anti-inflammatory,
antioxidant, and antitumor properties.[1][2] The information presented herein is intended for
researchers, scientists, and professionals in drug development, offering quantitative data,
experimental methodologies, and visual representations of its biological interactions.

Core Physicochemical Data

(-)-Arctigenin is a dibenzylbutyrolactone lignan found in plants of the Asteraceae family, such
as Arctium lappa (greater burdock).[3][4] Its structure and properties make it a compelling
molecule for pharmacological studies. The following tables summarize its key identifiers and
guantitative physicochemical characteristics.

Table 1: Chemical Identifiers for (-)-Arctigenin
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Identifier Value Source(s)
CAS Registry Number 7770-78-7 [5]
Molecular Formula C21H2406

(3R,4R)-4-[(3,4-
dimethoxyphenyl)methyl]-3-[(4-
IUPAC Name hydroxy-3-

methoxyphenyl)methylloxolan-

2-one
NQWVSMVXKMHKTF-

InChl Key
JKSUJKDBSA-N
COC1=CcC=C(C[C@H]2COC(
=0)

SMILES

[C@@H]2CC2=CC=C(0)C(O
C)=C2)C=C10C

Table 2: Physicochemical Properties of (-)-Arctigenin
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Property Value Unit Source(s)

Molecular Weight 372.41 g/mol

White to light yellow
Appearance crystalline N/A

solid/powder

Melting Point 98 - 102 °C
Boiling Point
) 567.0 £ 45.0 °C
(Predicted)
Density (Predicted) 1.227 g/cm3
Ka (Strongest Acidic,
P ( d 9.95
Predicted)
logP (Predicted) 3.2-3.44
UV/Vis (Amax) 205, 231, 281 nm

Table 3: Solubility Data for (-)-Arctigenin

Solvent Solubility Source(s)

] ) >17.2 mg/mL (approx. 46.2
Dimethyl Sulfoxide (DMSO)

mM)
Dimethylformamide (DMF) ~20 mg/mL
Ethanol ~0.5 mg/mL
DMF:PBS (pH 7.2) (1:1) ~0.5 mg/mL
Aqueous Buffers Sparingly soluble
Water (Predicted) 0.011 g/L

Experimental Protocols
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Detailed methodologies are crucial for reproducing and building upon existing research. The

following sections describe standard protocols for determining key physicochemical properties

of compounds like (-)-Arctigenin.

The solubility of (-)-Arctigenin is a critical parameter for designing in vitro and in vivo

experiments. It is typically low in aqueous solutions but higher in organic solvents.

Objective: To determine the concentration of (-)-Arctigenin that can be dissolved in a specific

solvent at a given temperature to form a saturated solution.

Methodology: Shake-Flask Method

Preparation: Add an excess amount of (-)-Arctigenin crystalline solid to a known volume of
the solvent of choice (e.g., DMSO, Ethanol, PBS buffer) in a sealed vial.

Equilibration: Agitate the vial at a constant temperature (e.g., 25 °C) using a mechanical
shaker or orbital incubator for a predetermined period (e.g., 24-48 hours) to ensure
equilibrium is reached.

Phase Separation: Cease agitation and allow the suspension to settle. Centrifuge the sample
at high speed (e.g., 10,000 x g for 15 minutes) to pellet the undissolved solid.

Sampling: Carefully collect a precise aliquot of the clear supernatant, ensuring no solid
particles are transferred.

Quantification: Dilute the supernatant with an appropriate solvent and quantify the
concentration of dissolved (-)-Arctigenin using a validated analytical method, such as High-
Performance Liquid Chromatography (HPLC) with UV detection (monitoring at Amax 281
nm).

Calculation: Calculate the solubility in mg/mL or molarity based on the measured
concentration and the dilution factor.
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Workflow for Solubility Determination
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Figure 1. Experimental workflow for determining the solubility of (-)-Arctigenin.

Obijective: To determine the temperature range over which the crystalline solid (-)-Arctigenin

transitions to a liquid state.

Methodology: Capillary Method
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e Sample Preparation: Finely powder a small amount of dry (-)-Arctigenin. Pack the powder
into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: Place the capillary tube into a calibrated melting point apparatus.

e Heating: Heat the apparatus rapidly to a temperature approximately 15-20 °C below the
expected melting point (98 °C).

o Measurement: Decrease the heating rate to 1-2 °C per minute to allow for thermal
equilibrium.

o Observation: Record the temperature at which the first drop of liquid appears (onset of
melting) and the temperature at which the entire solid has turned into a clear liquid
(completion of melting). The melting point is reported as this range.

Biological Activity and Signaling Pathways

(-)-Arctigenin exerts its biological effects, particularly its anti-inflammatory and anti-cancer
activities, by modulating key intracellular signaling pathways.

A primary mechanism of (-)-Arctigenin's anti-inflammatory action is the inhibition of pro-
inflammatory mediators. This is achieved by suppressing critical signaling cascades like NF-kB,
MAPK, and JAK-STAT.

 MAPK Pathway: It selectively alters the phosphorylation of Mitogen-Activated Protein
Kinases, leading to a decrease in ERK1/2 phosphorylation and an activation of p38
phosphorylation.

o NF-kB Pathway: It inhibits the nuclear translocation of p65, a key subunit of the NF-kB
complex, by preventing the phosphorylation of IKBa.

o JAK-STAT Pathway: It has been shown to reduce the phosphorylation of STAT1, STAT3, and
JAK2.
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(-)-Arctigenin Anti-Inflammatory Signaling
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Figure 2. (-)-Arctigenin's modulation of key anti-inflammatory signaling pathways.

The antitumor activity of (-)-Arctigenin is linked to its ability to induce apoptosis and inhibit cell
proliferation by targeting survival pathways such as PI3K/Akt.
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» PI3K/Akt Pathway: (-)-Arctigenin inhibits the PI3K/Akt signaling cascade, which is a critical
pathway for cell survival and proliferation. By suppressing the phosphorylation of Akt, it can
inhibit the viability of cancer cells.
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Figure 3. Inhibition of the PI3K/Akt survival pathway by (-)-Arctigenin.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1665602?utm_src=pdf-body
https://www.benchchem.com/product/b1665602?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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